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Ozarelix: A Technical Overview for Researchers

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ozarelix

CAS No.: 295350-45-7

Cat. No.: S548652

Ozarelix is a synthetic peptide antagonist of the Gonadotropin-Releasing Hormone receptor (GnRHR) [1]
[2]. It was investigated as a potential long-acting injectable treatment for conditions like prostate cancer and
benign prostatic hyperplasia, though its development appears to have been discontinued [2]. The table below

summarizes its core chemical and pharmacological data.

Property Description

Drug Type Synthetic Peptide [1]

IUPAC Name (2R)-N-[(1S)-1-{[(2S)-5-carbamimidamido-1-[(2S)-2-{[(1R)-1-
carbamoylethyl]carbamoyl}pyrrolidin-1-yl]-1-oxopentan-2-yllcarbamoyl}pentyl]-6-
(carbamoylamino)-2-[(2S)-2-[(2S)-2-[(2R)-2-[(2R)-3-(4-chlorophenyl)-2-[(2R)-2-
acetamido-3-(naphthalen-2-yl)propanamido]propanamido]-3-(pyridin-3-
yl)propanamido]-3-hydroxy-N-methylpropanamido]-3-(4-
hydroxyphenyl)propanamidolhexanamide [3]

Molecular C22H96CIN17014 [3] [1] [4]
Formula

Molecular 1459.09 g/mol [3] [4]
Weight

CAS 295350-45-7 [3] [1]
Registry
Number
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Property Description

Mechanism GnRHR antagonist; modulates Gonadotropin-releasing hormone receptor [3] [1]
of Action

Active None (Development discontinued) [1] [2]
Indication

Highest R&D Discontinued Phase 3 (for Benign Prostatic Hyperplasia) [1]
Phase

Mechanism of Action & Key Preclinical Findings

Beyond its established endocrine mechanism, Ozarelix demonstrated direct anti-cancer effects in preclinical

models, which is of significant research interest.

Direct Antiproliferative & Pro-Apoptotic Activity

A key study investigated Ozarelix's effects on DU145 and PC3 cell lines, which are models of hormone-
refractory, androgen receptor-negative prostate cancer [5]. The results indicate that Ozarelix has a direct

cytotoxic effect independent of hormonal pathways.

The signaling pathway below summarizes the key molecular events identified in this study.
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Key molecular pathways of Ozarelix-induced apoptosis in hormone-refractory prostate cancer cells.

The following table quantifies the experimental outcomes from this study [5].

Experimental Parameter Findings

Cell Lines DU145 and PC3 (androgen-independent prostate cancer)
Proliferation Assay Dose-dependent (0-20 ng/mL) and time-dependent (0-96 h) inhibition.
Cell Cycle Analysis Accumulation of cells in the G2/M phase.

Apoptosis Mechanism Caspase-8 dependent caspase-3 activation.
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| Key Protein Changes | * Downregulation: c-FLIP (L), Bcl2, Bcl-XL « Upregulation: Death receptors
DR4/5 and Fas | | Sensitization Effect | Resensitized TRAIL-resistant cancer cells to TRAIL-induced

apoptosis. |

Technical & Formulation Considerations

For development professionals, the aggregation behavior of therapeutic peptides is a critical factor. Research
comparing Ozarelix to structurally similar GnRH antagonists (like cetrorelix and degarelix) has provided
insights using All-Atom Molecular Dynamics (AA-MD) simulations and 'H NMR spectroscopy in neat
H20 [6].

¢ Methodology: These techniques were used to investigate aggregation propensity without introducing
external probes or changing solution conditions (e.g., using D20 or buffers), which can alter peptide
behavior.

¢ Finding: The studies confirmed that Ozarelix has a defined aggregation propensity, and its
aggregates were found to include acetate counterions. The rank order of aggregation propensity from
these methods aligned with known experimental data, validating them as useful tools for early
developability assessments [6].

Research Implications & Future Directions

The available data on Ozarelix highlights several key points for the research community:

e Dual Mechanism: Ozarelix is not only a classical GnRH antagonist but also exhibits direct anti-
proliferative and pro-apoptotic activity in challenging, hormone-refractory cancer models [5].

e Overcoming Resistance: Its ability to sensitize TRAIL-resistant cells by modulating death receptor
pathways presents a potential strategy for combination therapies [5].

¢ Research Tool: While its clinical development has halted, Ozarelix remains a valuable tool for
studying GnRH receptor-independent effects and death receptor signaling in oncology research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Ozarelix: A Technical Overview for Researchers]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548652#0zarelix-organic-

compound-oligopeptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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